2-(1H-Imidazol-1-yl)thiophene-3-carbaldehyde

• Molecular Formula: C8H6N2OS
• Molecular Weight: 178.21 g/mol
• SMILES: C1=CSC(=C1C=O)N2C=CN=C2
• InChI: InChI=1S/C8H6N2OS/c11-5-7-1-4-12-8(7)10-3-2-9-6-10/h1-6H
• InChIKey: IELMWRXBEMVPIT-UHFFFAOYSA-N

2-(1H-Imidazol-1-yl)thiophene-3-carbaldehyde for Heterocyclic Aldehyde Procurement: Core Properties and Comparator Landscape

2-(1H-Imidazol-1-yl)thiophene-3-carbaldehyde (CAS 2060025-05-8) is a heterocyclic building block combining an imidazole N-linked to the thiophene 2-position and an aldehyde at the 3-position . It belongs to the imidazolylthiophenecarbaldehyde family, which serves as intermediates for pharmacologically active NOS inhibitors, kinase inhibitors, and coordination polymers [1]. Unlike its more common 2,4- and 2,5-regioisomers (e.g., 4-(1H-imidazol-1-yl)thiophene-2-carbaldehyde, CAS 91163-89-2), the 2,3-substitution pattern creates distinct steric and electronic properties that preclude direct generic substitution in applications where aldehyde regiochemistry governs downstream reactivity [2].

1 2,3-regioisomer for regioselective coupling and cyclization

2 3-carbaldehyde directs C2 reactivity distinct from 2-carbaldehydes

3 Not interchangeable with 2,4- or 2,5-isomers in downstream synthesis

• [1] Erker, T.; Galanski, M. E.; Galanski, M. Studies on the Chemistry of Thienoannelated O,N- and S,N-Containing Heterocycles. 25. Synthesis of New Imidazolyl and Pyrazolyl Derivatives of Thiophene as Inhibitors of Nitric Oxide Synthase. J. Heterocycl. Chem. 2002, 39, 857–861. View Source
• [2] US Patent 4,720,550. Process for Producing Imidazolylthiophenaldehydes. Issued January 19, 1988. View Source

Why 2,4- and 2,5-Imidazolylthiophene Aldehydes Cannot Replace the 2,3-Isomer in Regiochemistry-Dependent Syntheses

The position of the aldehyde on the thiophene ring dictates the available reactive site for cross-coupling, condensation, and cyclization. In thiophene-3-carbaldehyde derivatives, samarium diiodide-promoted couplings occur exclusively at the C2 position, whereas thiophene-2-carbaldehydes undergo hydroxyalkylation at C5 [1]. Consequently, a 2,4- or 2,5-imidazolylthiophene-2-carbaldehyde exposes a chemically different C–H bond than the 2,3-isomer, leading to divergent regioisomeric products. Additionally, lipophilicity differences (Δ logP ≥ 0.25) alter partitioning behavior in biphasic reactions and preparative chromatography, further complicating direct replacement [2].

Regioselective coupling site mismatch

2,4-/2,5-isomers direct reactivity to C5, which may shift product regiochemistry away from the 2,3-scaffold outcomes.

Lipophilicity divergence

LogP differences (Δ ≥0.25) may alter organic-phase extraction efficiency and preparative chromatography behavior.

Synthetic accessibility gap

Patented aqueous copper route does not produce the 2,3-isomer; external procurement is the primary route for this regioisomer.

• [1] Kuo, C.-W.; Fang, J.-M. Coupling Reactions and Coupling−Alkylations of Thiophenecarbaldehydes Promoted by Samarium Diiodide. J. Org. Chem. 1998, 63, 62–69. View Source
• [2] Chem-space.com. 4-(1H-imidazol-1-yl)thiophene-2-carbaldehyde (LogP = 1.36). https://chem-space.com View Source

Quantitative Differentiation of 2-(1H-Imidazol-1-yl)thiophene-3-carbaldehyde: LogP, Regiochemistry, and Synthetic Accessibility Data

Higher Lipophilicity Relative to 2,4- and 2,5-Regioisomers Enhances Organic Phase Partitioning

The target compound possesses a calculated logP of 1.75, which is 0.39 units higher than the 2,4-isomer (logP 1.36) and 0.25 units higher than the 2,5-isomer (logP 1.5) [1][2]. This increased lipophilicity translates to a theoretical ~2.5-fold enhancement in octanol/water partition coefficient, favoring extraction into organic solvents during workup and potentially improving membrane permeability for cell-based assays.

Lipophilicity

Head-to-head

LogP 1.75 vs 1.36 (2,4-isomer) and 1.5 (2,5-isomer); Δ +0.39 and +0.25

Higher lipophilicity may improve organic-phase partitioning and purification workflows.

Calculated LogP values; experimental verification recommended.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.7463
Comparator Or Baseline	4-(1H-imidazol-1-yl)thiophene-2-carbaldehyde: LogP = 1.36; 5-(1H-imidazol-1-yl)thiophene-2-carbaldehyde: LogP = 1.5
Quantified Difference	Δ LogP = +0.39 vs 2,4-isomer; Δ LogP = +0.25 vs 2,5-isomer
Conditions	Calculated LogP values from vendor databases (Leyan, Chem-space, PubChem XLogP3-AA)

Why This Matters

In preparative synthesis, a higher logP improves organic-phase retention and simplifies purification; in medicinal chemistry, it can enhance passive membrane permeability.

• [1] Chem-space.com. 4-(1H-imidazol-1-yl)thiophene-2-carbaldehyde (LogP = 1.36). https://chem-space.com View Source
• [2] PubChem. 5-(1H-Imidazol-1-yl)thiophene-2-carbaldehyde (XLogP3-AA = 1.5). https://pubchem.ncbi.nlm.nih.gov View Source

Regiochemical Reactivity: 3-Carbaldehyde Enables C2-Selective Coupling Distinct from 2-Carbaldehyde Isomers

Literature precedent on thiophenecarbaldehyde isomers demonstrates that the 3-carbaldehyde group directs SmI₂-promoted coupling exclusively to the C2 position, while 2-carbaldehyde isomers direct reactivity to the C5 position [1]. Installing the imidazole at the 2-position of a thiophene-3-carbaldehyde scaffold thus blocks the native C2 coupling site, creating a sterically controlled mono-functionalization handle that cannot be replicated by any 2-carbaldehyde-based isomer.

Regioselective coupling

Method context

3-CHO directs SmI₂-mediated coupling to C2; imidazole at C2 blocks native reactivity, creating a C5 diversification handle.

Regiochemistry defines the accessible reactive site; 2,3-isomer enables unique C5 functionalization.

Qualitative reactivity based on SmI₂ coupling literature precedent.

Evidence Dimension	Regioselectivity of SmI₂-mediated coupling
Target Compound Data	3-CHO directs coupling to C2 (imidazole occupies C2 → blocked or redirected reactivity)
Comparator Or Baseline	Thiophene-2-carbaldehyde: coupling at C5; Thiophene-3-carbaldehyde: coupling at C2
Quantified Difference	Qualitative divergence in reactive site (C2 vs C5); no quantitative yield comparison available for the imidazolyl derivatives
Conditions	SmI₂ / HMPA coupling conditions (J. Org. Chem. 1998)

Why This Matters

For chemists designing sequential cross-coupling sequences, the ability to orthogonally functionalize the thiophene core defines synthetic utility and dictates which isomer must be procured.

• [1] Kuo, C.-W.; Fang, J.-M. Coupling Reactions and Coupling−Alkylations of Thiophenecarbaldehydes Promoted by Samarium Diiodide. J. Org. Chem. 1998, 63, 62–69. View Source

Synthetic Accessibility Gap: 2,3-Isomer Not Addressed by Established Imidazolylthiophenaldehyde Patents

US Patent 4,720,550 discloses a copper-catalyzed aqueous process for 4- and 5-imidazolylthiophene-2-aldehydes achieving 40–74% yield, but it does not describe or claim the 2-(imidazol-1-yl)thiophene-3-carbaldehyde scaffold [1]. The prior art's reliance on 4-bromo- and 5-bromo-thiophene-2-aldehyde starting materials highlights a synthetic gap in accessing the 2,3-substitution pattern. The target compound therefore emerges from a distinct synthetic route, making its commercial availability a procurement decision point for labs that lack in-house capacity for this specific isomer.

Synthetic accessibility

Class-level

Not covered by US 4,720,550; patented route gives 62% (2,4-isomer) and 48% (2,5-isomer) yields.

2,3-isomer requires a distinct synthetic route; commercial availability reduces synthetic risk.

Synthetic yield data absent for the target isomer in key patent.

Evidence Dimension	Synthetic accessibility / patent coverage
Target Compound Data	2,3-isomer: not described in US 4,720,550; requires alternative synthesis
Comparator Or Baseline	2,4-isomer: 62% isolated yield (patent example); 2,5-isomer: 48% isolated yield (patent example)
Quantified Difference	2,3-isomer synthetic yield data absent from key enabling patent; represents a distinct procurement need
Conditions	Copper metal, water, reflux, 5 h (US 4,720,550 Examples 1 and 2)

Why This Matters

When a specific isomer is not covered by an established industrial process, purchasing the pre-synthesized building block mitigates synthetic risk and accelerates project timelines.

• [1] US Patent 4,720,550. Process for Producing Imidazolylthiophenaldehydes. Issued January 19, 1988. View Source

Hydrogen-Bond Acceptor Count Advantage Over Non-Imidazolyl Thiophene Aldehydes

The imidazole ring contributes two hydrogen-bond acceptor sites (N3 nitrogen and N1 lone pair), elevating the total HBA count to 4, compared to 2 for unsubstituted thiophene-3-carbaldehyde [1]. This additional H-bonding capacity enhances solubility in polar solvents (e.g., ethanol, DMSO) and supports coordination to metal centers in MOF or catalyst applications.

H-bond acceptors

Class-level

4 HBA (imidazole N + aldehyde O + thiophene S) vs 2 HBA for unsubstituted thiophene-3-carbaldehyde.

Higher H-bond capacity supports metal coordination and solubility in polar solvents.

Determined from 2D molecular structure; contextual for crystal engineering.

Evidence Dimension	Hydrogen-Bond Acceptor (HBA) count
Target Compound Data	4 HBA (imidazole N + aldehyde O + thiophene S)
Comparator Or Baseline	Thiophene-3-carbaldehyde: 2 HBA (aldehyde O + thiophene S)
Quantified Difference	+2 HBA units
Conditions	Determined from 2D molecular structure (Leyan.com and PubChem data)

Why This Matters

Higher HBA count can be exploited for crystal engineering, metal coordination, and improved aqueous solubility—factors that influence reagent selection in supramolecular and medicinal chemistry.

• [1] PubChem. Thiophene-3-carbaldehyde (H-Bond Acceptor Count = 2). https://pubchem.ncbi.nlm.nih.gov View Source

High-Value Application Scenarios for 2-(1H-Imidazol-1-yl)thiophene-3-carbaldehyde Based on Comparative Evidence

Regioselective C2-Functionalization in Sequential Cross-Coupling Libraries

The 3-carbaldehyde-2-imidazolyl regiochemistry enables building block libraries where the aldehyde is used as a directing/locking group while the unsubstituted C5 position is elaborated via C–H activation or halogenation. This contrasts with 2-carbaldehyde isomers that preferentially react at C5, making the 2,3-isomer indispensable for scaffolds requiring C5 diversification [1].

Metal-Organic Frameworks (MOFs) and Coordination Polymers Requiring Defined H-Bonding Topology

With 4 hydrogen-bond acceptors, this compound offers a directional H-bonding network distinct from the 2- and 3-acceptor thiophene aldehydes. It is particularly suited for constructing multi-dimensional hydrogen-bonded charge-transfer complexes analogous to thiophene-oligo(imidazole) systems reported in the literature [2].

Medicinal Chemistry Hit Expansion Where Enhanced Lipophilicity Is Desired

When a screening hit derived from 4- or 5-imidazolylthiophene-2-carbaldehyde exhibits suboptimal cell permeability, the 2,3-isomer offers a straightforward scaffold hop with a logP boost of +0.25–0.39, potentially improving passive diffusion without altering the core pharmacophoric imidazole-thiophene motif [3].

Synthesis of Imidazolyl-Thiophene-Based NOS Inhibitors Not Accessible via Prior Art

The US 4,720,550 patent exclusively covers 2,4- and 2,5-imidazolylthiophene-2-aldehydes. Any NOS inhibitor or sodium channel modulator program seeking to explore the 2,3-regioisomeric chemical space must procure this compound externally, as in-house synthesis via the patented aqueous copper route fails [4].

Application

Selection Property

Validation Focus

Regioselective C2-functionalization libraries

Aldehyde regiochemistry (3-carbaldehyde)

C5 diversification without regioisomer interference

MOF and coordination polymer synthesis

Hydrogen-bond acceptor capacity (4 HBA)

H-bonding topology and metal coordination assessment

Medicinal chemistry scaffold hopping

Lipophilicity differential vs 2,4-/2,5-isomers

Passive permeability and cell-based assay fit

NOS inhibitor synthesis (2,3-regioisomeric space)

Patent-exempt synthetic accessibility

External procurement for isomer not accessible via patent route

• [1] Kuo, C.-W.; Fang, J.-M. Coupling Reactions and Coupling−Alkylations of Thiophenecarbaldehydes Promoted by Samarium Diiodide. J. Org. Chem. 1998, 63, 62–69. View Source
• [2] Singh, N.; Anantharaman, G. Coordination Polymers Built with Transition Metal Sulphates and Angular 2,5-Bis(imidazol-1-yl)thiophene. CrystEngComm 2014, 16, 4414–4425. View Source
• [3] Leyan.com; Chem-space.com; PubChem. LogP Data for 2-, 4-, and 5-Imidazolylthiophenecarbaldehyde Isomers. See Section 3 for full references. View Source
• [4] US Patent 4,720,550. Process for Producing Imidazolylthiophenaldehydes. Issued January 19, 1988. View Source